Cas no 868965-51-9 (2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 868965-51-9
• MF: C₂₄H₃₁N₃O₄S₂
• MW: 489.650643587112
• CID: 5958833
• PubChem ID: 16825448
• Update Time: 2025-06-09

2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 868965-51-9
• 2-[4-(azepane-1-sulfonyl)benzamido]-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(4-(azepan-1-ylsulfonyl)benzamido)-N,6-dimethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• F1829-0044
• AKOS024612493

• Inchi： 1S/C24H31N3O4S2/c1-16-7-12-19-20(15-16)32-24(21(19)23(29)25-2)26-22(28)17-8-10-18(11-9-17)33(30,31)27-13-5-3-4-6-14-27/h8-11,16H,3-7,12-15H2,1-2H3,(H,25,29)(H,26,28)
• InChI Key： CQTTXYKPIXWMER-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(S(N3CCCCCC3)(=O)=O)C=C2)SC2CC(C)CCC=2C=1C(NC)=O

Computed Properties

• Exact Mass: 489.17559883g/mol
• Monoisotopic Mass: 489.17559883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 132Ų

Additional information on 2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Chemical Profile of 2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 868965-51-9)

2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 868965-51-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule represents a fusion of several pharmacophoric elements, including a benzamido group, a tetrahydrobenzothiophene scaffold, and a dimethyl substitution pattern, which collectively contribute to its unique chemical and biological properties.

The presence of the azepane-1-sulfonyl moiety in the molecular structure introduces a rigid bicyclic ring system that can modulate both the electronic and steric properties of the compound. Azepane derivatives are known for their potential in enhancing binding affinity and selectivity in protein interactions, making this feature particularly valuable in drug design. The benzamido group serves as another critical pharmacophore, often involved in hydrogen bonding interactions with biological targets such as enzymes and receptors. This moiety is frequently found in marketed drugs due to its ability to facilitate optimal receptor engagement.

The N,6-dimethyl substitution on the tetrahydrobenzothiophene ring further diversifies the compound's chemical profile. Dimethyl groups can influence the compound's solubility, metabolic stability, and overall pharmacokinetic behavior. The tetrahydrobenzothiophene scaffold itself is a common structural motif in medicinal chemistry, known for its role in modulating biological activity across various therapeutic areas. Its aromatic nature combined with the sulfur atom provides multiple sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with higher accuracy. The 2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure has been subjected to virtual screening and docking studies to identify potential interactions with key biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it demonstrates moderate affinity for specific protein targets while maintaining a favorable safety profile. The benzamido group's interaction with polar residues in the active site of enzymes appears to be a key determinant of its binding efficacy. Additionally, the presence of the azepane ring system contributes to sustained binding interactions due to its rigid conformational constraints.

The synthesis of 2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide presents unique challenges due to its complex architecture. Multi-step synthetic routes involving functional group transformations such as sulfonylation, amidation, and ring closure are typically employed. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds. The use of catalytic techniques has also improved yield and purity profiles during manufacturing.

The potential therapeutic applications of this compound are currently under investigation across multiple disease areas. Its structural features make it a promising candidate for further development as an anti-inflammatory agent or an anticancer therapeutic. The ability to modulate key enzymatic pathways while maintaining selectivity is highly desirable in drug discovery efforts aimed at minimizing side effects.

As research progresses, additional derivatives of this core structure will likely be synthesized to optimize pharmacological properties further. Exploration of analogs with varying substituents on the azepane ring or modifications to the tetrahydrobenzothiophene moiety could uncover even more potent or selective agents. The integration of experimental data with computational predictions will be crucial in guiding these efforts toward successful drug development candidates.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing rigorous safety and efficacy testing before clinical translation. 2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide will need to undergo comprehensive preclinical evaluations before advancing into human trials. These studies will assess its metabolic stability, distribution patterns within biological systems, excretion pathways, and potential toxicological effects.

In conclusion,2-4-(azepane-1-sulfonyl)benzamido-N,6-dimethyl,4,5,6,7-tetrahydro,1-benzothiophene,3-carboxamide (CAS No. 868965,51-) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutics targeting inflammatory diseases and cancer-related pathways. Continued investigation into its biological activity will provide further insights into its therapeutic utility and inform future drug design strategies.